Cas no 21726-71-6 (1-Propanone,2-bromo-1-(3-methoxyphenyl)-)

• Product Name: 1-Propanone,2-bromo-1-(3-methoxyphenyl)-
• CAS No: 21726-71-6
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• MDL: MFCD12031564
• CID: 250167
• Update Time: 2025-06-11

1-Propanone,2-bromo-1-(3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,2-bromo-1-(3-methoxyphenyl)-
• 2-BROMO-3’-METHOXYPROPIOPHENONE
• 2-bromo-3-methoxy-1-phenylpropan-1-one
• 1-(m-Methoxyphenyl)-2-bromo-propionaldehyd
• 1-Propanone,2-bromo-1-(3-methoxyphenyl)
• 1-Propanone,2-bromo-3-methoxy-1-phenyl
• 2-bromo-1-(3-methoxyphenyl)-1-propanone
• 2-bromo-1-(3-methoxy-phenyl)-propan-1-one
• 2-bromo-3'-methoxypropiophenone
• Propiophenone,2-bromo-3'-methoxy-(8CI)
• 2-bromo-3-methoxypropiophenone
• 2-bromo-1-(3-methoxyphenyl)propan-1-one
• 1-Propanone, 2-bromo-1-(3-methoxyphenyl)-

• MDL： MFCD12031564
• Inchi： 1S/C10H11BrO2/c1-7(11)10(12)8-4-3-5-9(6-8)13-2/h3-7H,1-2H3
• InChI Key： CEFXHBRXSXDXRD-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(OC)=C1)(=O)C(Br)C

Computed Properties

• Exact Mass: 241.99400

Experimental Properties

• Density: 1.388±0.06 g/cm3(Predicted)
• Boiling Point: 287.2±15.0 °C(Predicted)
• PSA: 26.30000
• LogP: 2.66130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-Propanone,2-bromo-1-(3-methoxyphenyl)-

Comprehensive Overview of 1-Propanone,2-bromo-1-(3-methoxyphenyl)- (CAS No. 21726-71-6)

1-Propanone,2-bromo-1-(3-methoxyphenyl)-, with the CAS number 21726-71-6, is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and pharmaceutical research. This compound, characterized by its unique brominated and methoxyphenyl functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular structure, which includes a bromo substituent and a methoxyphenyl moiety, makes it particularly valuable for researchers exploring novel chemical reactions and drug development pathways.

In recent years, the demand for 1-Propanone,2-bromo-1-(3-methoxyphenyl)- has surged due to its potential applications in the development of bioactive compounds. Researchers are particularly interested in its role as a building block for pharmaceutical intermediates, where its reactive sites allow for further functionalization. The compound's CAS no21726-71-6 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing importance in both industrial and academic settings. Its relevance is further highlighted by the increasing number of patents and publications referencing this compound.

One of the key reasons behind the popularity of 1-Propanone,2-bromo-1-(3-methoxyphenyl)- is its compatibility with modern green chemistry principles. As the scientific community shifts toward sustainable practices, this compound's potential for use in eco-friendly synthesis routes has become a hot topic. For instance, its application in catalytic reactions and solvent-free conditions aligns with the global push for reducing environmental impact. This aspect has made it a subject of interest in forums and discussions related to sustainable chemical manufacturing.

Another area where CAS no21726-71-6 is making waves is in the field of material science. The compound's ability to act as a precursor for advanced polymers and coatings has been explored in several studies. Its bromo group, in particular, offers opportunities for cross-linking and polymerization, which are critical for developing high-performance materials. This has led to a spike in searches related to "1-Propanone,2-bromo-1-(3-methoxyphenyl)- applications" and "21726-71-6 material science," indicating a broadening scope of its utility.

From a safety and handling perspective, 1-Propanone,2-bromo-1-(3-methoxyphenyl)- requires standard laboratory precautions, as is typical for organic compounds of its nature. While it is not classified under hazardous categories, proper storage and handling protocols are essential to ensure its stability and longevity. This practical consideration is often a point of discussion among laboratory technicians and procurement specialists, who frequently search for "CAS 21726-71-6 safety data" and "storage conditions for 1-Propanone,2-bromo-1-(3-methoxyphenyl)-."

The compound's synthesis and purification methods have also been a focus of recent research. Optimizing the yield and purity of 1-Propanone,2-bromo-1-(3-methoxyphenyl)- is a common challenge addressed in chemical forums and peer-reviewed journals. Techniques such as column chromatography and recrystallization are often employed, and their effectiveness is a recurring topic in discussions about "21726-71-6 synthesis." These methodological insights are invaluable for chemists aiming to incorporate this compound into their workflows.

In conclusion, 1-Propanone,2-bromo-1-(3-methoxyphenyl)- (CAS no21726-71-6) stands out as a multifaceted compound with significant potential across various scientific disciplines. Its role in pharmaceutical research, material science, and green chemistry underscores its versatility and relevance in contemporary chemistry. As interest in sustainable and high-performance materials grows, this compound is likely to remain a key player in innovative chemical solutions. For researchers and industry professionals alike, staying updated on the latest developments related to 21726-71-6 is essential for leveraging its full potential.